Cas no 48108-77-6 ((S)-amino(phenyl)acetonitrile)
(S)-amino(phenyl)acetonitrile structure
Product Name:(S)-amino(phenyl)acetonitrile
CAS No:48108-77-6
MF:C8H8N2
MW:132.162521362305
CID:931791
PubChem ID:6455258
Update Time:2025-04-19
(S)-amino(phenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-amino(phenyl)acetonitrile
- NS00057867
- JTIHSSVKTWPPHI-MRVPVSSYSA-N
- EINECS 256-355-9
- 48108-77-6
- 53941-45-0
- (2S)-2-amino-2-phenylacetonitrile
- SCHEMBL2124354
- STR04909
- DTXSID101313007
- AKOS022358039
- (-)-Phenylglycinonitrile
-
- Inchi: 1S/C8H8N2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,10H2
- InChI Key: JTIHSSVKTWPPHI-UHFFFAOYSA-N
- SMILES: NC(C1C=CC=CC=1)C#N
Computed Properties
- Exact Mass: 132.068748
- Monoisotopic Mass: 132.068748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 0.8
Experimental Properties
- Density: 1.1
- Boiling Point: 235.8°C at 760 mmHg
- Flash Point: 96.4°C
- Refractive Index: 1.567
(S)-amino(phenyl)acetonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
48108-77-6 ((S)-amino(phenyl)acetonitrile) Related Products
- 16750-42-8(2-Amino-2-phenylacetonitrile)
- 53941-45-0(2-amino-2-phenylacetonitrile hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk